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Compound of Interest

Compound Name: Methyl 2-Octynoate-d5

Cat. No.: B12370805

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth overview of the safety data and handling precautions for
Methyl 2-Octynoate-d5. The information presented is primarily based on the safety data for its
non-deuterated analogue, Methyl 2-Octynoate (CAS No. 111-12-6), as the isotopic labeling is
not expected to significantly alter its chemical hazards. This document is intended to equip
laboratory personnel with the knowledge required to handle this compound safely.

Chemical Identification and Physical Properties

Methyl 2-Octynoate-d5 is a deuterated version of Methyl 2-Octynoate, a fatty acid ester. While
specific physical and chemical data for the d5 variant are not readily available, the properties
are expected to be very similar to the non-deuterated compound.

Table 1: Physical and Chemical Properties of Methyl 2-Octynoate
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Property Value Source
Appearance Clear, colorless liquid [1]
Molecular Formula CoH1402 [2]
Molecular Weight 154.21 g/mol [2]
Boiling Point 217-220 °C (lit.) [11[3]
Melting Point -3 °C (lit)) [1]
Density 0.92 g/mL at 25 °C (lit.) [4]
Refractive Index n20/D 1.446 (lit.) [4]
Flash Point 192 °F /89 °C [3][4]

N Slightly soluble in Chloroform
Solubility [1]
and Methanol

Vapor Pressure 0.125 mmHg at 25 °C [1]

Hazard Identification and Classification

Methyl 2-Octynoate is classified as a hazardous substance. The GHS classification indicates
several risks that must be managed.

Table 2: GHS Hazard Classification for Methyl 2-Octynoate
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Hazard Class Category Hazard Statement

Flammable Liquids 4 H227: Combustible liquid[3][5]
Acute Toxicity, Oral 4 H302: Harmful if swallowed[5]
Skin Corrosion/Irritation ) H315: Causes skin irritation[2]

[5]

H317: May cause an allergic

Skin Sensitization 1,1A,1B _ _
skin reaction[3][5]
) H400: Very toxic to aquatic
Acute Aquatic Hazard 1 )
life[3]
H411/H412: Toxic/Harmful to
Chronic Aquatic Hazard 2,3 aquatic life with long lasting

effects[3]

Signal Word: Warning[2][3]

Hazard Pictograms:

e Exclamation Mark

e Environment

Toxicological Information

Toxicological data is crucial for understanding the potential health effects of exposure.

Table 3: Summary of Toxicological Data for Methyl 2-Octynoate
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Endpoint

Result

Species

Source

Acute Oral Toxicity
(LD50)

1530 - 2500 mg/kg bw

Rat

[6]

Skin Irritation

Slight to moderate

irritant

Guinea Pig, Human

[415](6]

Eye Irritation

Not considered to
cause serious eye

irritation

Bovine Cornea (ex

Vivo)

[6]

Skin Sensitization

Established human

contact allergen

Human

[6]

Genotoxicity

Not genotoxic

In vitro/In vivo

[7](8]

Phototoxicity

Not expected to be
phototoxic/photoallerg

enic

Based on UV spectra

[7](8]

Experimental Protocols: Safe Handling and Storage

Adherence to strict protocols is essential when working with Methyl 2-Octynoate-d5 to

minimize exposure and ensure laboratory safety.

Personal Protective Equipment (PPE)

A thorough risk assessment should precede handling this chemical to ensure appropriate PPE

is selected.
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—

( Conduct Risk Assessment:
- Quantity

- Concentration
- Procedure (e.g., heating, aerosolizing),

Eye Protection: Hand Protection: Body Protection:
Wear safety glasses with side-shields Wear chemical-resistant gloves Wear a lab coat.
or goggles. (e.g., Nitrile, Neoprene). Use an impervious apron if splashing is likely.

Click to download full resolution via product page

Caption: PPE selection decision workflow for handling Methyl 2-Octynoate-d5.
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General Handling and Storage Protocol

e Handling:

[e]

Work in a well-ventilated area, preferably a chemical fume hood.[2][3]

o

Avoid contact with skin, eyes, and clothing.[2][3] Do not breathe vapors or mists.[3][5]

[¢]

Keep away from heat, sparks, open flames, and hot surfaces. No smoking.[3][9]

[¢]

Ground all equipment when handling to prevent static discharge.[5]

[e]

Wash hands thoroughly after handling.[2][5] Contaminated work clothing should not be
allowed out of the workplace.[1][3]

e Storage:

o

Keep containers tightly closed in a dry, cool, and well-ventilated place.[3][9]

[¢]

Store away from heat, sparks, and flame.[9]

[¢]

Recommended storage temperature for the pure form is often refrigerated (-20°C for long-
term).[4]

[¢]

Protect from direct sunlight.[3]

Special Precautions for Deuterated Compounds

To maintain the isotopic purity of Methyl 2-Octynoate-d5, it is critical to prevent deuterium-
hydrogen (D-H) exchange.

e Solvent Choice: Use aprotic solvents whenever possible. Avoid acidic or basic aqueous
solutions which can catalyze D-H exchange.[10]

o Atmosphere: Handle and store under an inert atmosphere, such as argon or dry nitrogen, to
prevent contamination and reaction with atmospheric moisture.[10]

» pH Control: If agueous solutions are necessary, maintain a neutral pH.[10]
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Emergency Procedures

Proper response to emergencies can significantly mitigate harm.

First-Aid Measures

Table 4: First-Aid Procedures

Exposure Route Procedure

Immediately flush eyes with plenty of water for
at least 15 minutes, occasionally lifting the

Eye Contact upper and lower eyelids. Remove contact
lenses if present and easy to do. Seek

immediate medical attention.[3]

Take off immediately all contaminated clothing.

Wash skin with plenty of soap and water for at
Skin Contact least 15 minutes. If skin irritation or a rash

occurs, get medical advice/attention. Wash

contaminated clothing before reuse.[1][2][3]

Remove victim to fresh air and keep at rest in a

position comfortable for breathing. If breathing is
Inhalation difficult, give oxygen. If not breathing, give

artificial respiration. Seek medical attention if

symptoms persist.[1][3]

Do NOT induce vomiting. Wash out mouth with
) water. Never give anything by mouth to an
Ingestion . . .
unconscious person. Call a physician or poison

control center immediately.[2][3]

Accidental Release Measures

A clear, pre-planned response is necessary for spills.
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Ensure adequate ventilation.

'

Wear appropriate PPE:
- Respirator
- Chemical-resistant gloves
- Goggles
- Lab coat/apron

[Evacuate personnel to a safe areaj

Contain the spill.
Prevent entry into drains and waterways.

'

Absorb with inert material
(e.g., sand, diatomite, universal binders).

'

Collect absorbed material into a
suitable, closed container for disposal.

quipment with a suitable solvent (e.g., alcohol).

'

[ Decontaminate the spill area and
e

Click to download full resolution via product page

Caption: General workflow for responding to a chemical spill.
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Fire-Fighting Measures

o Suitable Extinguishing Media: Use water spray, dry chemical, foam, or carbon dioxide.[3]

o Specific Hazards: The substance is a combustible liquid.[3] Containers may explode when
heated.[9] During a fire, irritating fumes may be emitted.[3]

» Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)
and full protective clothing.[3][9]

Disposal Considerations

Chemical waste must be disposed of in accordance with all applicable regulations.

o Waste Disposal: Dispose of contents and container to an approved waste disposal plant.[1]
[9] Do not allow the product to enter drains or water courses.[3][9]

o Contaminated Packaging: Handle uncleaned containers as you would the product itself.

General Laboratory Workflow

A structured workflow ensures that safety is integrated into every step of the experimental
process.
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Preparation Phase

1. Plan Experiment &
Review SDS

:

2. Conduct Risk Assessment

:

3. Select & Don PPE

:

4. Prepare Work Area
(Fume Hood, Spill Kit)

Executirin Phase

5. Retrieve Chemical from Storage

:

6. Perform Experiment

:

7. Return Unused Chemical to Storage

Post-Execition Phase

8. Decontaminate Work Area

:

9. Dispose of Waste Properly

:

10. Doff & Clean/Dispose of PPE

:

11. Wash Hands Thoroughly

Click to download full resolution via product page

Caption: A logical workflow for safely conducting experiments with hazardous chemicals.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

. METHYL 2-OCTYNOATE - Safety Data Sheet [chemicalbook.com]
. tcichemicals.com [tcichemicals.com]

. file.medchemexpress.com [file.medchemexpress.com]

. METHYL 2-OCTYNOATE | 111-12-6 [chemicalbook.com]

. shop.perfumersapprentice.com [shop.perfumersapprentice.com]

. industrialchemicals.gov.au [industrialchemicals.gov.au]

°
~ (o)) ()] EEN w N =

. RIFM fragrance ingredient safety assessment, methyl 2-octynoate, CAS Registry Number
111-12-6 - PubMed [pubmed.ncbi.nim.nih.gov]

» 8. cabidigitallibrary.org [cabidigitallibrary.org]
e 9. fishersci.com [fishersci.com]
e 10. benchchem.com [benchchem.com]

 To cite this document: BenchChem. [A Comprehensive Technical Guide to the Safe Handling
of Methyl 2-Octynoate-d5]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12370805#safety-data-sheet-and-handling-
precautions-for-methyl-2-octynoate-d5]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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